Cas no 1806023-89-1 (Methyl 2-(bromomethyl)-3-(difluoromethyl)-4-iodopyridine-5-acetate)

• Product Name: Methyl 2-(bromomethyl)-3-(difluoromethyl)-4-iodopyridine-5-acetate
• CAS No: 1806023-89-1
• MF: C₁₀H₉BrF₂INO₂
• MW: 419.989241361618
• CID: 4893660
• Update Time: 2025-07-02

Methyl 2-(bromomethyl)-3-(difluoromethyl)-4-iodopyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(bromomethyl)-3-(difluoromethyl)-4-iodopyridine-5-acetate

• Inchi： 1S/C10H9BrF2INO2/c1-17-7(16)2-5-4-15-6(3-11)8(9(5)14)10(12)13/h4,10H,2-3H2,1H3
• InChI Key： YPQDGGYVHJWHPX-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)F)C(CBr)=NC=C1CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 271
• XLogP3: 2.5
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-(bromomethyl)-3-(difluoromethyl)-4-iodopyridine-5-acetate

Methyl 2-(bromomethyl)-3-(difluoromethyl)-4-iodopyridine-5-acetate (CAS No. 1806023-89-1): A Versatile Building Block in Modern Pharmaceutical Synthesis

Methyl 2-(bromomethyl)-3-(difluoromethyl)-4-iodopyridine-5-acetate, identified by its CAS number 1806023-89-1, represents a compound of significant interest in the realm of pharmaceutical chemistry. This heterocyclic molecule, featuring a pyridine core adorned with distinct functional groups, has emerged as a valuable intermediate in the synthesis of various biologically active agents. The strategic arrangement of bromomethyl, difluoromethyl, and iodo substituents on the pyridine ring imparts unique reactivity, making it a cornerstone in the development of novel therapeutic entities.

The utility of Methyl 2-(bromomethyl)-3-(difluoromethyl)-4-iodopyridine-5-acetate is underscored by its incorporation into numerous synthetic pathways, particularly in the construction of complex drug molecules. The presence of the bromomethyl group facilitates nucleophilic substitution reactions, enabling the facile introduction of diverse side chains. Concurrently, the difluoromethyl moiety is well-documented for its ability to enhance metabolic stability and binding affinity in drug candidates. The iodo substituent, on the other hand, serves as a versatile handle for cross-coupling reactions, including Suzuki-Miyaura and Stille couplings, which are pivotal in constructing biaryl frameworks prevalent in many pharmaceuticals.

In recent years, the demand for fluorinated compounds has surged due to their favorable pharmacokinetic properties. The incorporation of fluorine atoms into drug molecules often leads to improved pharmacological activity and reduced susceptibility to degradation. Methyl 2-(bromomethyl)-3-(difluoromethyl)-4-iodopyridine-5-acetate aligns with this trend by providing a ready-made scaffold for fluorinated derivatives. Its synthesis has been optimized to ensure high yield and purity, making it an attractive choice for industrial-scale applications. Researchers have leveraged this compound to develop novel antiviral, anticancer, and anti-inflammatory agents, demonstrating its broad applicability.

The compound's reactivity also makes it a valuable tool in medicinal chemistry research. For instance, the bromomethyl group can be selectively modified to introduce amine or thiol functionalities, expanding its synthetic toolkit. This adaptability has been exploited in the design of protease inhibitors and kinase inhibitors, where precise control over molecular architecture is crucial. Furthermore, the iodo substituent allows for further derivatization via palladium-catalyzed reactions, enabling the construction of polycyclic systems that mimic natural products with potent biological activities.

Advances in computational chemistry have further enhanced the utility of Methyl 2-(bromomethyl)-3-(difluoromethyl)-4-iodopyridine-5-acetate. Molecular modeling studies have revealed insights into its interaction with biological targets, guiding the rational design of analogs with improved efficacy. These studies have also highlighted the importance of steric and electronic factors in determining binding affinity. By integrating experimental data with computational predictions, researchers can fine-tune the structure-activity relationships (SAR) of drug candidates derived from this intermediate.

The synthesis of Methyl 2-(bromomethyl)-3-(difluoromethyl)-4-iodopyridine-5-acetate involves multi-step organic transformations that showcase modern synthetic methodologies. Recent developments in transition metal catalysis have enabled more efficient routes to this compound compared to traditional approaches. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce the bromomethyl and iodo groups with high regioselectivity. These advances not only improve yield but also reduce waste generation, aligning with green chemistry principles.

The growing interest in heterocyclic compounds as pharmacophores has positioned Methyl 2-(bromomethyl)-3-(difluoromethyl)-4-iodopyridine-5-acetate as a key player in drug discovery initiatives. Its pyridine core is a common motif in many approved drugs due to its ability to interact favorably with biological macromolecules. By serving as a versatile scaffold, this compound enables chemists to explore new chemical space rapidly and efficiently. Its incorporation into libraries of diverse compounds has accelerated hit identification programs in pharmaceutical companies.

The future prospects for Methyl 2-(bromomethyl)-3-(difluoromethyl)-4-iodopyridine-5-acetate are promising as new synthetic strategies continue to emerge. The integration of flow chemistry and continuous manufacturing techniques offers opportunities for scalable production while maintaining high purity standards. Additionally, the exploration of novel reaction conditions may uncover alternative pathways to this valuable intermediate, further enhancing its accessibility for synthetic applications.

In conclusion, Methyl 2-(bromomethyl)-3-(difluoromethyl)-4-iodopyridine-5-acetate (CAS No. 1806023-89-1) stands as a testament to the power of functional group diversity in pharmaceutical chemistry. Its unique combination of reactive sites makes it an indispensable tool for medicinal chemists seeking to develop innovative therapeutics. As research progresses and new methodologies are adopted, this compound will undoubtedly continue to play a pivotal role in shaping the future of drug discovery and development.